5-bromo-N-(1-(1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-[1-(3-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]furan-2-carboxamide
• InChI: InChI=1S/C20H13BrClN7O2/c1-11-7-17(26-20(30)15-5-6-16(21)31-15)29(27-11)19-14-9-25-28(18(14)23-10-24-19)13-4-2-3-12(22)8-13/h2-10H,1H3,(H,26,30)
• InChI Key: BXGOWLSAXXWNSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC=C(O2)Br)C3=NC=NC4=C3C=NN4C5=CC(=CC=C5)Cl
• Molecular Formula: C20H13BrClN7O2
• Molecular Weight: 498.7 g/mol

Description

Pyrazolo[3,4-d]pyrimidin-4-yl compounds are a class of organic compounds that contain a pyrazolo[3,4-d]pyrimidin-4-yl moiety. They are often used as building blocks in organic synthesis. These compounds can have various substituents, such as bromo, chloro, and methyl groups, which can significantly affect their properties and reactivity.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by a pyrazolo[3,4-d]pyrimidin-4-yl ring, which can have various substituents. The presence of these substituents can significantly affect the compound’s properties and reactivity.

Chemical Reactions Analysis

Pyrazolo[3,4-d]pyrimidin-4-yl compounds can undergo various chemical reactions, such as oxidation, amination, halogenation, and C–C bond formation. The specific reactions and their outcomes can depend on the substituents present on the pyrazolo[3,4-d]pyrimidin-4-yl ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary depending on their structure. For example, the presence of different substituents can affect the compound’s polarity, solubility, stability, and reactivity.

Scientific Research Applications

Antimicrobial Activity

Pyrazolines, including derivatives like our compound, have been investigated for their antibacterial and antifungal effects. They show promise in combating various pathogens. . Further research could explore its potential as a novel antimicrobial agent.

Antioxidant Activity

Oxidative stress plays a crucial role in various diseases. Pyrazolines have been studied for their antioxidant effects, which help counteract free radicals and reactive oxygen species. .

Leishmanicidal and Antimalarial Activities

. It might be worthwhile to explore these aspects further.

Mechanism of Action

The mechanism of action of these compounds can vary depending on their structure and the specific application. For example, some pyrimidin-4-amine compounds have been found to possess insecticidal and fungicidal activity.

Safety and Hazards

The safety and hazards associated with these compounds can depend on their specific structure and properties. Some pyrimidin-4-amine compounds have been found to possess insecticidal and fungicidal activity, which suggests that they could be toxic to certain organisms.

Future Directions

The study and development of new pyrazolo[3,4-d]pyrimidin-4-yl compounds is an active area of research. These compounds have potential applications in various fields, including medicine and agriculture. Future research could focus on exploring new synthesis routes, studying the properties of these compounds, and investigating their potential applications.